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Dapagliflozin Dosing in Renal Impairment

The table below summarizes the dose adjustments for dapagliflozin based on estimated Glomerular

Filtration Rate (eGFR) and indication, as reflected in the current prescribing information [1] [2] [3].

Indication
eGFR ≥45
mL/min/1.73m²

eGFR 25 to <45
mL/min/1.73m²

eGFR <25
mL/min/1.73m²

Dialysis

Type 2
Diabetes
(Glycemic
Control)

Start at 5 mg once
daily. May

increase to 10 mg
[1] [3] [4].

Not
recommended, as

glycemic efficacy is
reduced/likely

absent [1] [3] [4].

Not recommended
for initiation [1] [4].

Contraindicated
[1] [2] [4].

Heart Failure
(HF) &
Chronic
Kidney
Disease
(CKD)

10 mg once daily

[1] [2] [3].

10 mg once daily

[1] [2].

Initiation not
recommended; may
continue 10 mg once

daily if already on
therapy [1] [2] [3].

Contraindicated
[1] [2] [4].

Mechanism of Action & Rationale for Dosing
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The differential dosing is rooted in dapagliflozin's mechanism of action and the findings from key clinical

trials.

Mechanism of Action: Dapagliflozin is a selective sodium-glucose cotransporter 2 (SGLT2)
inhibitor. It acts on the SGLT2 proteins in the proximal renal tubule to reduce reabsorption of filtered

glucose and sodium, promoting glycosuria and natriuresis [5] [6].
For glycemic control, the effect is directly dependent on the amount of glucose filtered by the

kidneys. As renal function declines and glomerular filtration falls, the glucose-filtered load and,
consequently, the drug's glycemic efficacy are significantly diminished [7] [3] [4].

For cardio-renal protection, the benefits are mediated by multiple pathways beyond glycemic
control. These include hemodynamic effects (reducing intraglomerular pressure and

improving tubuloglomerular feedback), metabolic effects, and improvement in vascular
function. These mechanisms remain operative even at lower levels of renal function, supporting

the use of the 10 mg dose in HF and CKD patients with eGFR as low as 25 mL/min/1.73m² [5]
[6] [8].

The following diagram illustrates the primary renal mechanisms contributing to its organ-protective effects.
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Key Clinical Trial & Experimental Considerations

For researchers designing studies or troubleshooting, the DAPA-CKD trial serves as a critical reference

point.

Trial Design (DAPA-CKD): This was a multicenter, double-blind, placebo-controlled trial that

established the efficacy and safety of dapagliflozin in patients with CKD.
Population: 4,304 adult patients with chronic kidney disease, with or without type 2 diabetes.

Inclusion Criteria: eGFR between 25-75 mL/min/1.73m² and a urinary albumin-to-creatinine
ratio (UACR) between 200-5000 mg/g [5].
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Intervention: Patients were randomized to receive either dapagliflozin 10 mg once daily or

matching placebo, in addition to standard care, which often included a maximally tolerated dose
of a renin-angiotensin system inhibitor [5].

Primary Outcome: A composite of a sustained decline in eGFR of ≥50%, progression to end-stage
kidney disease (ESKD), or death from renal or cardiovascular causes [5].

Key Findings: The trial demonstrated that dapagliflozin reduced the risk of the primary composite
outcome by 39% compared to placebo. The absolute benefits were greatest in patients with lower

baseline eGFR and higher levels of albuminuria [5]. These findings support the 10 mg dose for renal
protection even in advanced CKD stages.

Important Safety & Monitoring Protocols

Consistent with its mechanism, several safety parameters require monitoring in clinical trials and practice.

Pre-initiation Assessment:
Renal Function: Always assess eGFR prior to initiation [3] [4].

Volume Status: Correct volume depletion before starting therapy to mitigate the risk of
hypotension [2] [3] [4].

Ongoing Monitoring:
Renal Function: Monitor eGFR periodically during therapy [2].

Volume Status: Monitor for signs and symptoms of volume depletion (e.g., hypotension,
dizziness), especially in the elderly, those on diuretics, or with low systolic BP [7] [4].

Ketoacidosis: Be aware of the risk of diabetic ketoacidosis (DKA), sometimes with near-
normal blood glucose levels ("euglycemic DKA"). In patients undergoing major surgery or

during acute illness, temporary interruption of dapagliflozin is recommended [7] [6] [4].
Contraindications:

Dapagliflozin is contraindicated in patients on dialysis and in those with a history of serious
hypersensitivity to the drug [1] [4].

It is not recommended for the treatment of CKD in patients with polycystic kidney disease or
those requiring recent immunosuppressive therapy for kidney disease, as it is not expected to

be effective in these populations [2] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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